Cas no 85153-74-8 (5-oxo-dl-proline, compound with l-threonine (1:1))

5-oxo-dl-proline, compound with l-threonine (1:1) structure
85153-74-8 structure
Product Name:5-oxo-dl-proline, compound with l-threonine (1:1)
CAS No:85153-74-8
MF:C9H16N2O6
MW:248.233142852783
CID:887373
PubChem ID:44150397
Update Time:2025-04-19

5-oxo-dl-proline, compound with l-threonine (1:1) Chemical and Physical Properties

Names and Identifiers

    • 5-oxo-dl-proline, compound with l-threonine (1:1)
    • (2S,3R)-2-amino-3-hydroxybutanoic acid,5-oxopyrrolidine-2-carboxylic acid
    • EINECS 285-858-6
    • 85153-74-8
    • 5-Hydroxy-3,4-dihydro-2H-pyrrole-2-carboxylic acid--threonine (1/1)
    • DTXSID101005593
    • Inchi: 1S/C5H7NO3.C4H9NO3/c7-4-2-1-3(6-4)5(8)9;1-2(6)3(5)4(7)8/h3H,1-2H2,(H,6,7)(H,8,9);2-3,6H,5H2,1H3,(H,7,8)/t;2-,3+/m.1/s1
    • InChI Key: DJKGCEGBSKHVHU-RCROYASPSA-N
    • SMILES: O=C1CCC(C(=O)O)N1.O[C@H](C)[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 248.10083623g/mol
  • Monoisotopic Mass: 248.10083623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 150Ų
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